Cas no 1314970-71-2 ((1-tert-butylcyclopropyl)methanamine)

(1-tert-Butylcyclopropyl)methanamine is a specialized amine compound featuring a tert-butyl-substituted cyclopropane ring. Its unique sterically hindered structure enhances stability and selectivity in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The cyclopropyl group contributes to conformational rigidity, while the tert-butyl moiety provides steric bulk, influencing reactivity in catalytic processes or ligand design. This compound is valuable for constructing complex molecular architectures due to its ability to modulate electronic and steric effects. High purity grades ensure consistent performance in research and industrial settings. Its stability under various conditions makes it suitable for use in multi-step synthetic routes, offering versatility in fine chemical synthesis.
(1-tert-butylcyclopropyl)methanamine structure
1314970-71-2 structure
Product name:(1-tert-butylcyclopropyl)methanamine
CAS No:1314970-71-2
MF:C8H17N
MW:127.22728228569
CID:5799452
PubChem ID:54379094

(1-tert-butylcyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-tert-butylcyclopropyl)methanamine
    • EN300-1869459
    • 1314970-71-2
    • SCHEMBL8761940
    • AKOS006347092
    • Inchi: 1S/C8H17N/c1-7(2,3)8(6-9)4-5-8/h4-6,9H2,1-3H3
    • InChI Key: UYRGSLFAWFWERH-UHFFFAOYSA-N
    • SMILES: NCC1(C(C)(C)C)CC1

Computed Properties

  • Exact Mass: 127.136099547g/mol
  • Monoisotopic Mass: 127.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26Ų

(1-tert-butylcyclopropyl)methanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1869459-0.5g
(1-tert-butylcyclopropyl)methanamine
1314970-71-2
0.5g
$1221.0 2023-09-18
Enamine
EN300-1869459-0.25g
(1-tert-butylcyclopropyl)methanamine
1314970-71-2
0.25g
$1170.0 2023-09-18
Enamine
EN300-1869459-2.5g
(1-tert-butylcyclopropyl)methanamine
1314970-71-2
2.5g
$2492.0 2023-09-18
Enamine
EN300-1869459-10.0g
(1-tert-butylcyclopropyl)methanamine
1314970-71-2
10g
$4606.0 2023-06-01
Enamine
EN300-1869459-5.0g
(1-tert-butylcyclopropyl)methanamine
1314970-71-2
5g
$3105.0 2023-06-01
Enamine
EN300-1869459-0.1g
(1-tert-butylcyclopropyl)methanamine
1314970-71-2
0.1g
$1119.0 2023-09-18
Enamine
EN300-1869459-0.05g
(1-tert-butylcyclopropyl)methanamine
1314970-71-2
0.05g
$1068.0 2023-09-18
Enamine
EN300-1869459-1g
(1-tert-butylcyclopropyl)methanamine
1314970-71-2
1g
$1272.0 2023-09-18
Enamine
EN300-1869459-5g
(1-tert-butylcyclopropyl)methanamine
1314970-71-2
5g
$3687.0 2023-09-18
Enamine
EN300-1869459-10g
(1-tert-butylcyclopropyl)methanamine
1314970-71-2
10g
$5467.0 2023-09-18

(1-tert-butylcyclopropyl)methanamine Related Literature

Additional information on (1-tert-butylcyclopropyl)methanamine

Professional Introduction to (1-tert-butylcyclopropyl)methanamine (CAS No. 1314970-71-2)

Compound (1-tert-butylcyclopropyl)methanamine, identified by its CAS number 1314970-71-2, is a significant molecule in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in various scientific domains. The presence of a tert-butylcyclopropyl group in its molecular framework imparts distinct chemical properties that make it a subject of interest for synthetic chemists and biologists alike.

The structural integrity of (1-tert-butylcyclopropyl)methanamine is characterized by a cyclopropyl ring substituted with a tert-butyl group, which enhances its steric hindrance and influences its reactivity. This structural feature is crucial in determining its interaction with biological targets, making it a valuable candidate for drug discovery and development. The compound's amine functionality further extends its versatility, allowing for diverse chemical modifications that can tailor its properties for specific applications.

In recent years, the pharmaceutical industry has seen a surge in the exploration of cyclopropyl-containing compounds due to their unique pharmacological profiles. The tert-butylcyclopropyl moiety has been found to influence the binding affinity and metabolic stability of drug candidates, making it an attractive feature for medicinal chemists. (1-tert-butylcyclopropyl)methanamine, with its well-defined structure, serves as a building block for the synthesis of more complex molecules with enhanced therapeutic potential.

One of the most compelling aspects of (1-tert-butylcyclopropyl)methanamine is its potential role in the development of novel bioactive agents. Researchers have been investigating its derivatives as potential inhibitors of various enzymes and receptors implicated in human diseases. For instance, studies have suggested that modifications to the tert-butylcyclopropyl group can fine-tune the compound's interactions with biological targets, leading to improved efficacy and reduced side effects.

The synthesis of (1-tert-butylcyclopropyl)methanamine involves sophisticated organic chemistry techniques that highlight the compound's synthetic challenge and elegance. The introduction of the tert-butyl group onto the cyclopropyl ring requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and stereoselective transformations, have been employed to construct this molecule efficiently.

The pharmacokinetic properties of (1-tert-butylcyclopropyl)methanamine are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Preclinical studies have begun to unravel the pharmacokinetic profile of this compound, providing insights into its potential as a drug candidate. These studies are essential for guiding further development efforts and ensuring that the compound meets safety and efficacy standards.

The potential applications of (1-tert-butylcyclopropyl)methanamine extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a promising candidate for use in agrochemicals, where it could serve as an intermediate in the synthesis of novel pesticides or herbicides. Additionally, the compound's ability to interact with biological targets suggests that it might find utility in materials science, particularly in the development of functional polymers or coatings with specific biochemical properties.

In conclusion, (1-tert-butylcyclopropyl)methanamine (CAS No. 1314970-71-2) is a multifaceted compound with significant potential in various scientific fields. Its structural features, synthetic accessibility, and pharmacological promise make it a compelling subject for further research and development. As our understanding of its properties continues to grow, so too will its applications in medicine, agriculture, and materials science. The ongoing exploration of this compound underscores the importance of innovative research in unlocking new possibilities in chemical biology.

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